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Compound of Interest

Compound Name: Butyl isovalerate

Cat. No.: B089475

Technical Guide: Physical Properties of Butyl
Isovalerate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of butyl
isovalerate, specifically its boiling point and density. The information is compiled from various
chemical data sources and presented with clarity and detail to support research and
development activities.

Core Physical Properties

Butyl isovalerate, also known as butyl 3-methylbutanoate, is an ester characterized by a fruity,
apple-like aroma. Its physical properties are crucial for a variety of applications, including its
use as a flavoring agent and in fragrance formulations.

Data Summary

The following table summarizes the reported values for the boiling point and density of butyl
isovalerate. These values have been aggregated from multiple chemical suppliers and
databases.
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Physical Property Value Conditions

Boiling Point 174.00 to 175.00 °C At 760.00 mm Hg[1]

175 °C (lit)[2I3114115][6]

176 °C

150 °C [3]

Density 0.858 g/mL At 25 °C (lit.)[2][3][41[5][6]
0.85600 to 0.85900 g/mL At 25.00 °C

0.861 g/mL

Experimental Protocols

While specific experimental determinations for butyl isovalerate are not extensively detailed in
publicly available literature, the following are standard and widely accepted methodologies for
determining the boiling point and density of liquid esters.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

1. Distillation Method:
This is a common and accurate method for determining the boiling point of a liquid.

o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source

(e.g., heating mantle).
e Procedure:

o The liquid sample is placed in the distillation flask along with boiling chips to ensure

smooth boiling.

o The apparatus is assembled, and cooling water is circulated through the condenser.
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o The flask is heated, and the liquid is brought to a boil.

o The thermometer bulb is positioned so that it is level with the side arm of the distillation
flask to accurately measure the temperature of the vapor that is in equilibrium with the
distilling liquid.

o The temperature is recorded when the liquid is distilling at a steady rate, and the
temperature reading on the thermometer remains constant. This constant temperature is
the boiling point.

2. Thiele Tube Method:
This micro-method is suitable for small sample volumes.

o Apparatus: A Thiele tube, mineral oil, a thermometer, a small test tube (Durham tube), and a
capillary tube sealed at one end.

e Procedure:
o A small amount of the liquid is placed in the Durham tube.
o The capillary tube is inverted (open end down) and placed into the Durham tube.

o The Durham tube is attached to the thermometer, which is then placed in the Thiele tube
containing mineral oil.

o The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample evenly.

o As the temperature rises, a stream of bubbles will emerge from the capillary tube.
o Heating is stopped, and the apparatus is allowed to cool.

o The temperature at which the liquid is drawn back into the capillary tube is recorded as the
boiling point.

Density Determination
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Density is the mass of a substance per unit volume.

1. Pycnometer Method:

A pycnometer is a flask with a specific, accurately known volume.

o Apparatus: A pycnometer, an analytical balance.

e Procedure:

o

The empty pycnhometer is weighed.

o The pycnometer is filled with the liquid sample, ensuring no air bubbles are present. The
temperature of the sample is recorded.

o The filled pycnometer is weighed.

o The pycnometer is then emptied, cleaned, and filled with a reference substance of known
density (e.g., deionized water) at the same temperature and weighed again.

o The density of the sample is calculated using the masses and the known density of the
reference substance.

2. Digital Density Meter (Oscillating U-tube):

This instrument provides a rapid and highly accurate measurement of density.

o Apparatus: A digital density meter.

e Procedure:

o The instrument is calibrated using dry air and deionized water.

o A small sample of the liquid is injected into the oscillating U-tube within the instrument.

o The instrument measures the change in the oscillation frequency of the tube caused by
the mass of the sample.
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o The density is calculated from this change in frequency and displayed digitally. The
measurement is temperature-controlled.

Logical Workflow Visualization

The following diagram illustrates the logical flow from identifying the compound of interest to
obtaining and presenting its physical properties.

Workflow for Physical Property Determination

Identify Compound:
Butyl Isovalerate

:

Search for Physical Properties:
Boiling Point & Density

Gather Quantitative Data Identify Experimental Protocols
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Final Technical Guide
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Caption: Logical workflow for determining and presenting physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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